Cas no 1315349-10-0 (1-Amino-2-(2-methylphenyl)propan-2-ol)

• Product Name: 1-Amino-2-(2-methylphenyl)propan-2-ol
• CAS No: 1315349-10-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD17219194
• CID: 4694066
• PubChem ID: 54775963
• Update Time: 2025-05-26

1-Amino-2-(2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2-methylphenyl)propan-2-ol
• 1-Amino-2-(2-methylphenyl)propan-2-ol

• MDL： MFCD17219194
• Inchi： 1S/C10H15NO/c1-8-5-3-4-6-9(8)10(2,12)7-11/h3-6,12H,7,11H2,1-2H3
• InChI Key： WUAIBTUPDCVHPA-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 165.115
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on 1-Amino-2-(2-methylphenyl)propan-2-ol

Introduction to 1-Amino-2-(2-methylphenyl)propan-2-ol (CAS No. 1315349-10-0) and Its Emerging Applications in Chemical Biology

1-Amino-2-(2-methylphenyl)propan-2-ol, identified by the CAS number 1315349-10-0, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a tertiary amine group and an aromatic ring substitution, presents an intriguing scaffold for further derivatization and exploration in drug discovery and material science. The molecular structure of 1-amino-2-(2-methylphenyl)propan-2-ol consists of an isobutylamine moiety attached to a phenyl ring, which suggests potential interactions with various biological targets, making it a promising candidate for medicinal chemistry investigations.

The significance of 1-amino-2-(2-methylphenyl)propan-2-ol lies in its ability to serve as a precursor for the synthesis of more complex molecules. In recent years, there has been a growing interest in developing novel compounds with therapeutic potential, and 1-amino-2-(2-methylphenyl)propan-2-ol has emerged as a key intermediate in this context. Its structural features allow for modifications that can fine-tune its pharmacological properties, making it a valuable building block for the design of small-molecule drugs targeting various diseases.

One of the most compelling aspects of 1-amino-2-(2-methylphenyl)propan-2-ol is its potential application in the development of bioactive molecules. The tertiary amine group provides a site for hydrogen bonding and coordination interactions, which are critical for binding to biological targets such as enzymes and receptors. Additionally, the presence of the aromatic ring enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 1-amino-2-(2-methylphenyl)propan-2-ol with high accuracy. These computational studies have revealed that modifications to its structure can significantly alter its biological activity. For instance, introducing additional functional groups or altering the substitution pattern on the aromatic ring can enhance its potency and selectivity against specific biological targets. Such insights have guided the design of novel derivatives with improved pharmacological profiles.

In the realm of drug discovery, 1-amino-2-(2-methylphenyl)propan-2-ol has been explored as a lead compound for several therapeutic areas. Its structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit similar biological effects. Preliminary studies have shown that derivatives of this compound exhibit promising activity against various diseases, including neurological disorders and inflammatory conditions. These findings have spurred further research into optimizing its structure for therapeutic use.

The synthesis of 1-amino-2-(2-methylphenyl)propan-2-ol involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the alkylation of an aromatic amine followed by reduction to yield the desired product. This synthetic route is robust and scalable, making it suitable for industrial applications where large quantities of the compound are required for research or commercial purposes.

From a material science perspective, 1-amino-2-(2-methylphenyl)propan-2-ol has shown potential as a precursor for polymers and coatings with enhanced mechanical properties. Its ability to form stable hydrogen bonds and coordinate with metal ions makes it an excellent candidate for developing advanced materials with tailored functionalities. These applications are particularly relevant in industries where performance and durability are critical.

The environmental impact of synthesizing and using 1-amino-2-(2-methylphenyl)propan-2-ol is another important consideration. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and reduce energy consumption. Researchers are exploring catalytic processes and solvent-free reactions to make the synthesis more sustainable. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, 1-amino-2-(2-methylphenyl)propan-2-ol (CAS No. 1315349-10-0) is a multifaceted compound with significant potential in chemical biology and material science. Its unique structural features make it an excellent candidate for drug discovery, while its synthetic versatility allows for diverse applications in industry. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.